Semi-quantitative evaluation of molecular meshing via surface analysis with varying probe radii†

Chemical Communications Pub Date: 2018-02-13 DOI: 10.1039/C8CC00695D

Abstract

A novel method for the semi-quantitative evaluation of molecular meshing in molecular complexes and assemblies (SAVPR: surface analysis with varying probe radii) is proposed. SAVPR revealed that the extremely high stability of hexameric assemblies (nanocubes) is due to tight molecular meshing between the components in the assemblies, indicating the importance of van der Waals interactions in hydrophobic molecular assemblies.

Graphical abstract: Semi-quantitative evaluation of molecular meshing via surface analysis with varying probe radii
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